3-(Oxan-4-yl)propane-1-sulfonyl chloride
Description
“3-(Oxan-4-yl)propane-1-sulfonyl chloride” is a chemical compound with the molecular formula C8H15ClO3S . It is also known as "2H-Pyran-4-propanesulfonyl chloride, tetrahydro-" . The CAS Number of this compound is 1504599-35-2 .
Molecular Structure Analysis
The InChI code for “3-(Oxan-4-yl)propane-1-sulfonyl chloride” is 1S/C8H13ClF2O3S/c9-15(12,13)6-3-8(10,11)7-1-4-14-5-2-7/h7H,1-6H2 . This code provides a standard way to encode the compound’s molecular structure and formula.Scientific Research Applications
Alzheimer Disease Treatment
One significant application of compounds related to 3-(Oxan-4-yl)propane-1-sulfonyl chloride is in the treatment of Alzheimer disease. A Phase II study explored the effects of 3-amino-1-propanesulfonic acid (3APS), which shares a functional group with 3-(Oxan-4-yl)propane-1-sulfonyl chloride, on amyloid-β in mild-to-moderate Alzheimer disease. The study found that long-term administration of 3APS is safe, tolerated, and reduces CSF Aβ42 levels in patients, suggesting a potential disease-modifying treatment for Alzheimer's (Aisen et al., 2006).
Carcinogenicity Research
Research into the effects of related sulfonyl compounds, such as 1,3-Propane sultone, has shown significant carcinogenic potential. A cohort study in Germany found that exposure to 1,3-Propane sultone resulted in various types of malignancies among workers, indicating the substance's carcinogenicity in humans (Bolt & Golka, 2012).
Environmental Pollution and Health Effects
Polyfluoroalkyl chemicals (PFCs) studies, relevant due to the structural similarities with fluoroalkyl groups in 3-(Oxan-4-yl)propane-1-sulfonyl chloride, have shown widespread exposure and potential health impacts. For example, research has documented the presence of PFCs in the U.S. population and explored associations with cholesterol levels, body weight, and insulin resistance, highlighting the environmental and health concerns related to these compounds (Calafat et al., 2007; Nelson et al., 2009).
Chelation Therapy in Metal Poisoning
Another application area is in chelation therapy for metal poisoning. Sodium 2,3-dimercapto-1-propane sulfonate (DMPS), a related compound, has been used for treating metal intoxication by enhancing the excretion of heavy metals like mercury and arsenic, showcasing its importance in toxicology and emergency medicine (Aposhian, 1998).
properties
IUPAC Name |
3-(oxan-4-yl)propane-1-sulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15ClO3S/c9-13(10,11)7-1-2-8-3-5-12-6-4-8/h8H,1-7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZOPEGDOQPYUSC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1CCCS(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Oxan-4-yl)propane-1-sulfonyl chloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2-(Cyclopentyloxy)pyridin-4-yl)(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methanone](/img/structure/B2850957.png)
![2-naphthalen-2-yloxy-N-[(E)-(2-nitrophenyl)methylideneamino]acetamide](/img/structure/B2850962.png)
![N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-(2-(2-(m-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)oxalamide](/img/structure/B2850963.png)
![(E)-methyl 2-(4-methoxybenzylidene)-5-methyl-1-oxo-1,2,5,11-tetrahydro-5,11-methanobenzo[g]thiazolo[2,3-d][1,3,5]oxadiazocine-13-carboxylate](/img/structure/B2850965.png)
![((1R,5S)-3-(1H-pyrazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(3-(methylthio)phenyl)methanone](/img/structure/B2850968.png)
![(3-(5-(Benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone](/img/structure/B2850970.png)
![N-[3-(4-{3-[(2-thienylcarbonyl)amino]propoxy}phenoxy)propyl]-2-thiophenecarboxamide](/img/structure/B2850971.png)
![1-(2,5-dimethoxyphenyl)-4-[1-(2,5-dimethylbenzyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one](/img/structure/B2850975.png)